Methyl 8-hydroxy-2-(methoxycarbonyl)octanoate

• Molecular Formula: C11H20O5
• Molecular Weight: 232.27 g/mol
• IUPAC Name: dimethyl 2-(6-hydroxyhexyl)propanedioate
• InChI: InChI=1S/C11H20O5/c1-15-10(13)9(11(14)16-2)7-5-3-4-6-8-12/h9,12H,3-8H2,1-2H3
• InChI Key: OPRGEKRHMSUWBT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CCCCCCO)C(=O)OC

Description

Methyl 8-hydroxy-2-(methoxycarbonyl)octanoate is a useful research compound. Its molecular formula is C11H20O5 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Iodine (1.0 g, 7.9 mmol) was dissolved in MeOH (100 mL). Compound 15 (4.5 g, 9.5 mmol) was added, and the mixture was stirred at 50° C. for one hour. The reaction mixture was evaporated to dryness. The residue was dissolved in CH2Cl2 and washed with 10% Na2SO3 (40 mL). The organic phase was dried with Na2SO4 and evaporated to dryness. Purification on silica gel (petroleum ether, by 40-60° C./ethyl acetate 10:1→5:3) yielded 1.96 g (89%) of the title compound.